Octyl Benzoate
Octyl Benzoate
Brand Name:
Vulcanchem
CAS No.:
94-50-8
VCID:
VC0135416
InChI:
InChI=1S/C15H22O2/c1-2-3-4-5-6-10-13-17-15(16)14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3
SMILES:
CCCCCCCCOC(=O)C1=CC=CC=C1
Molecular Formula:
C15H22O2
Molecular Weight:
234.33 g/mol
Octyl Benzoate
CAS No.: 94-50-8
Reference Standards
VCID: VC0135416
Molecular Formula: C15H22O2
Molecular Weight: 234.33 g/mol
CAS No. | 94-50-8 |
---|---|
Product Name | Octyl Benzoate |
Molecular Formula | C15H22O2 |
Molecular Weight | 234.33 g/mol |
IUPAC Name | octyl benzoate |
Standard InChI | InChI=1S/C15H22O2/c1-2-3-4-5-6-10-13-17-15(16)14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3 |
Standard InChIKey | VECVSKFWRQYTAL-UHFFFAOYSA-N |
SMILES | CCCCCCCCOC(=O)C1=CC=CC=C1 |
Canonical SMILES | CCCCCCCCOC(=O)C1=CC=CC=C1 |
Synonyms | Benzoic Acid Octyl Ester; 1-Octyl Benzoate; Benzoic acid 1-Octanyl Ester; Dena PF 681; NSC 21846; Octyl Alcohol Benzoate; Octyl Benzoate; n-Octyl Benzoate; |
PubChem Compound | 66751 |
Last Modified | Nov 12 2021 |
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